Cas no 941941-12-4 (4-ethoxy-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide)

• Product Name: 4-ethoxy-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide
• CAS No: 941941-12-4
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5501620
• Update Time: 2025-05-20

4-ethoxy-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-ethoxy-N-[4-(6-methoxy-3-pyridazinyl)phenyl]-
• 4-ethoxy-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide

• Inchi： 1S/C20H19N3O3/c1-3-26-17-10-6-15(7-11-17)20(24)21-16-8-4-14(5-9-16)18-12-13-19(25-2)23-22-18/h4-13H,3H2,1-2H3,(H,21,24)
• InChI Key： YQFKSFASOMXFGF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(OC)C=C2)C=C1)(=O)C1=CC=C(OCC)C=C1

Additional information on 4-ethoxy-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide

Introduction to 4-ethoxy-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide (CAS No. 941941-12-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 4-ethoxy-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide (CAS No. 941941-12-4) represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural framework, combining a benzamide core with an ethoxy and methoxypyridazine substituent, positions it as a promising candidate for further exploration in drug discovery and therapeutic intervention. This introduction delves into the molecular characteristics of this compound, its synthetic considerations, and its relevance to contemporary research advancements.

At the heart of this compound lies a benzamide moiety, a well-documented pharmacophore known for its role in numerous bioactive molecules. The benzamide group is characterized by its amide bond connecting a phenyl ring to an amine substituent, which often contributes to favorable interactions with biological targets. In the case of 4-ethoxy-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide, the presence of an ethoxy group at the 4-position of the benzene ring introduces additional electronic and steric effects that can modulate binding affinity and selectivity. This substitution pattern is frequently employed in medicinal chemistry to fine-tune pharmacokinetic properties and target engagement.

The other key feature of this molecule is the 6-methoxypyridazin-3-yl substituent attached to the benzamide core. Pyridazine rings are heterocyclic structures that have garnered considerable attention due to their ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. The methoxy group on the pyridazine ring further enhances its versatility, allowing for diverse interactions with proteins and enzymes. This combination of structural elements suggests that 4-ethoxy-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide may exhibit unique binding properties that make it suitable for targeting specific biological pathways.

From a synthetic perspective, the preparation of 4-ethoxy-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The synthesis typically begins with the functionalization of a suitable precursor, such as 4-hydroxy-N-(4-hydroxyphenyl)benzamide, followed by selective methylation and subsequent coupling with 6-methoxypyridazine derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to facilitate these transformations efficiently. The synthetic route must be meticulously designed to minimize side reactions and maximize the formation of the desired product.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules like 4-ethoxy-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide with greater accuracy before conducting experimental validation. Molecular docking studies can simulate the interaction between this compound and potential biological targets, providing insights into binding modes and affinity. These computational approaches are particularly valuable in identifying lead compounds for further development, thereby accelerating the drug discovery process.

In terms of biological activity, preliminary studies suggest that 4-ethoxy-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide may exhibit inhibitory effects on certain enzymes or receptors relevant to human health conditions. For instance, its structural motif resembles known bioactive molecules targeting pathways involved in inflammation, cancer, or neurological disorders. While comprehensive pharmacological evaluation is still underway, these early findings underscore its potential as a scaffold for developing novel therapeutic agents.

The integration of machine learning algorithms has further enhanced our ability to analyze complex datasets related to 4-ethoxy-N-4-(6-methoxypyridazin-3-yl)phenylbenzamide and related compounds. These algorithms can identify patterns in molecular structures and their corresponding biological activities, facilitating the design of optimized derivatives with improved efficacy and reduced toxicity. By leveraging artificial intelligence-driven platforms, researchers can explore vast chemical spaces more efficiently, uncovering novel candidates for experimental validation.

The role of benzamide derivatives in medicinal chemistry cannot be overstated. These compounds have been extensively studied for their potential applications across various therapeutic areas due to their favorable pharmacokinetic properties and well-established interaction mechanisms with biological targets. The introduction of modifications such as an ethoxy group or a pyridazine moiety further expands their utility by introducing additional functional handles that can be exploited for structure-based drug design.

Future research directions involving 4-ethoxy-N-4-(6-methoxypyridazin-3-y]phenylbenzamide may focus on optimizing its pharmacological profile through structure-based modifications or exploring its potential in preclinical models. Additionally, investigating its mechanism of action will provide critical insights into how it interacts with biological targets at a molecular level, which could inform the development of next-generation therapeutics based on similar scaffolds.

In conclusion, 4 - eth oxy - N - 4 - ( 6 - meth oxypy rid azin - 3 - yl ) phen ylbe nzam ide ( C A S N o . 9 41 94 1 - 1 2 - 4 ) represents a structurally intriguing molecule with significant promise in chemical biology and medicinal chemistry . Its unique combination of functional groups , coupled with emerging computational tools , positions it as a valuable asset for ongoing research efforts aimed at discovering novel therapeutic agents . As our understanding of molecular interactions continues to evolve , compounds like this are likely to play an increasingly important role in addressing complex human health challenges .